Cas no 6892-10-0 (2,4(1H,3H)-Pyrimidinedione,1,3-di-2-propen-1-yl-)
6892-10-0 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,1,3-di-2-propen-1-yl-
CAS No:6892-10-0
MF:C10H12N2O2
MW:192.214482307434
CID:505662
PubChem ID:165554
Update Time:2025-04-19
2,4(1H,3H)-Pyrimidinedione,1,3-di-2-propen-1-yl- Chemical and Physical Properties
Names and Identifiers
-
- 2,4(1H,3H)-Pyrimidinedione,1,3-di-2-propen-1-yl-
- 2,4(1H,3H)-Pyrimidinedione, 1,3-di-2-propenyl-
- 1,3-bis(prop-2-enyl)pyrimidine-2,4-dione
- N(1),N(3)-diallyluracil
- 6892-10-0
- 1,3-Diallyluracil
- SR-01000453419-1
- DTXSID30988625
- SR-01000453419
- 1,3-Di(prop-2-en-1-yl)pyrimidine-2,4(1H,3H)-dione
- SCHEMBL6028160
-
- Inchi: 1S/C10H12N2O2/c1-3-6-11-8-5-9(13)12(7-4-2)10(11)14/h3-5,8H,1-2,6-7H2
- InChI Key: RDFAAIUDYVIXJT-UHFFFAOYSA-N
- SMILES: O=C1N(C=CC(N1CC=C)=O)CC=C
Computed Properties
- Exact Mass: 192.08996
- Monoisotopic Mass: 192.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 40.6Ų
Experimental Properties
- Density: 1.109
- Boiling Point: 280.2°C at 760 mmHg
- Flash Point: 113.6°C
- Refractive Index: 1.521
- PSA: 40.62
2,4(1H,3H)-Pyrimidinedione,1,3-di-2-propen-1-yl- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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